molecular formula C35H24N4Na2O11S2 B1252840 Unii-0laa938nkw CAS No. 69902-95-0

Unii-0laa938nkw

Cat. No.: B1252840
CAS No.: 69902-95-0
M. Wt: 786.7 g/mol
InChI Key: UIAKACMCDPNIQP-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
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Description

UNII-0LAA938NKW is a unique ingredient identifier (UNII) assigned under the Global Substance Registration System (GSRS), a regulatory-compliant database managed by the U.S. Food and Drug Administration (FDA) and the National Center for Advancing Translational Sciences (NCATS). This system ensures precise identification of substances relevant to medicine and translational research, with over 100,000 entries cataloged as of 2020 .

Properties

CAS No.

 69902-95-0

Molecular Formula

 C35H24N4Na2O11S2

Molecular Weight

 786.7 g/mol

IUPAC Name

 disodium;4-hydroxy-6-[[3-[[3-[(8-hydroxy-6-sulfonatonaphthalen-2-yl)carbamoyl]phenyl]carbamoylamino]benzoyl]amino]naphthalene-2-sulfonate

InChI

 InChI=1S/C35H26N4O11S2.2Na/c40-31-17-27(51(45,46)47)13-19-7-9-25(15-29(19)31)36-33(42)21-3-1-5-23(11-21)38-35(44)39-24-6-2-4-22(12-24)34(43)37-26-10-8-20-14-28(52(48,49)50)18-32(41)30(20)16-26;;/h1-18,40-41H,(H,36,42)(H,37,43)(H2,38,39,44)(H,45,46,47)(H,48,49,50);;/q;2*+1/p-2

InChI Key

 UIAKACMCDPNIQP-UHFFFAOYSA-L

SMILES

 C1=CC(=CC(=C1)NC(=O)NC2=CC=CC(=C2)C(=O)NC3=CC4=C(C=C(C=C4C=C3)S(=O)(=O)[O-])O)C(=O)NC5=CC6=C(C=C(C=C6C=C5)S(=O)(=O)[O-])O.[Na+].[Na+]

Canonical SMILES

 C1=CC(=CC(=C1)NC(=O)NC2=CC=CC(=C2)C(=O)NC3=CC4=C(C=C(C=C4C=C3)S(=O)(=O)[O-])O)C(=O)NC5=CC6=C(C=C(C=C6C=C5)S(=O)(=O)[O-])O.[Na+].[Na+]

Synonyms

 CL 205,241
CL 205241
CL-205241

Origin of Product

 United States

Comparison with Similar Compounds

Methodological Considerations for Comparative Studies

Analytical Techniques

  • Structural Elucidation : High-resolution mass spectrometry (HRMS) and 2D NMR (e.g., COSY, HSQC) are critical for confirming structural analogs .
  • Functional Assays : Dose-response curves (IC₅₀, EC₅₀) and kinetic studies validate functional equivalence .

Data Quality and Reproducibility

  • Experimental protocols must detail reagent sources (e.g., manufacturer names), synthesis steps, and statistical methods to ensure reproducibility .
  • Tabulated data should avoid redundancy and adhere to SI unit conventions .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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